Cas no 111-81-9 (Methyl undec-10-enoate)

Methyl undec-10-enoate is a methyl ester of undec-10-enoic acid, characterized by its terminal double bond and ester functionality. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the production of fragrances, flavoring agents, and specialty polymers. Its unsaturated structure allows for further functionalization, such as epoxidation or polymerization, making it valuable in industrial applications. The ester group enhances its solubility in organic solvents, facilitating its use in formulation chemistry. Methyl undec-10-enoate is also employed in research settings for studying reaction mechanisms involving unsaturated esters. Its stability and reactivity profile make it a practical choice for synthetic applications.
Methyl undec-10-enoate structure
Methyl undec-10-enoate structure
Product Name:Methyl undec-10-enoate
CAS No:111-81-9
MF:C12H22O2
MW:198.301884174347
MDL:MFCD00016689
CID:81912
Update Time:2025-05-28

Methyl undec-10-enoate Chemical and Physical Properties

Names and Identifiers

    • undecylenic acid methyl ester
    • Methyl-10-Undecenoate
    • 10-Undecenoic acid methyl ester
    • METHYL UNDECENOATE
    • METHYL UNDECYLENATE
    • METHYL 10C-UNDECENOATE
    • METHYL 10-UNDECENATE
    • METHYL 10-UNDECENOATE
    • HENDECENOIC ACID METHYL ESTER
    • DELTA 10 CIS UNDECENOIC ACID METHYL ESTER
    • 10-UNDECANOIC ACID METHYL ESTER
    • Methyl 10-​Undecenoate (10-Undecenoic Acid Methyl Ester)
    • Methyl undec-10-enoate
    • methyl undec-10
    • undec-10-enoic acid methyl ester
    • Maskod MNS 01-10
    • Methyl 10-undecylenate
    • Methyl undec-10-enylate
    • NSC 1273
    • Methyl undecenate
    • Eleven Methyl-ene
    • Methyl 10-undecen
    • METHYL10-UNDECNOATE
    • methylundec-10
    • 10-Undecenoic acid,methyl ester
    • MDL: MFCD00016689
    • Inchi: 1S/C12H22O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h3H,1,4-11H2,2H3
    • InChI Key: KISVAASFGZJBCY-UHFFFAOYSA-N
    • SMILES: COC(CCCCCCCCC=C)=O

Computed Properties

  • Exact Mass: 198.16200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless liquid with ester flavor.
  • Density: 0.882 g/mL at 25 °C(lit.)
  • Melting Point: 26-27 ºC
  • Boiling Point: 245 °C(lit.)
  • Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
  • Refractive Index: n20/D 1.437(lit.)
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 3.46620
  • Solubility: Soluble in ethanol, ether, acetic acid, insoluble in water.
  • FEMA: 4253 | METHYL 10-UNDECENOATE

Methyl undec-10-enoate Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302 + H332-H410
  • Warning Statement: P273-P501
  • Hazardous Material transportation number:UN 3082 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 20/22
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xn N
  • Risk Phrases:R36/37/38
  • Safety Term:S26-S36/37/39

Methyl undec-10-enoate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Methyl undec-10-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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